Cas no 137-17-7 (2,4,5-Trimethylaniline)

2,4,5-Trimethylaniline Properties

Names and Identifiers

• 2,4,5-Trimethylaniline
• 2,4,5-Trimethylaniline solution
• Benzenamine, 2,4,5-trimethyl-
• 2,3-DIHYDRO-4-TRIFLUOROACETYL-1H-XANTENE
• 2,4,5-Trimethyl-aminobenzen
• 2,4,5-Trimethyl-anilin
• 2,4,5-trimethyl-aniline
• 2,4,5-Trimethylaniline100µg
• 2,4,5-Trimethylbenzenamine
• 2,4,5-Trimethylphenylamin (Pseudocumidin)
• 2,4,5-trimethylphenylamine
• 5-amino-1,2,4-trimethyl-benzene
• Aniline,2,4,5-trimethyl
• Benzenamine,2,4,5-trimethyl
• Pseudocumidine
• Pseudokumidin [Czech]
• NCI-C02299
• PSI-CUMIDINE
• Pseudokumidin
• 2.4.5-TriMethy
• TIMTEC-BB SBB008592
• 2,4,5-Trimethylanilin
• Pseudocumidine, Pract.
• +Expand

• MDL： MFCD00025201
• InChIKey： BMIPMKQAAJKBKP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13N/c1-6-4-8(3)9(10)5-7(6)2/h4-5H,10H2,1-3H3
• SMILES： CC1=CC(=C(C=C1C)N)C

Computed Properties

• Exact Mass: 135.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.77520
• PSA: 26.02000
• Refractive Index: 1.5130 (estimate)
• Boiling Point: 232 °C
• Melting Point: 62 °C
• Flash Point: Fahrenheit: 23 ° f
  Celsius: -5 ° c
  
• Color/Form: 100 μg/mL in acetonitrile
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Density: 0.78 g/mL

2,4,5-Trimethylaniline Security Information

• Symbol: GHS02 GHS07
• RTECS：BZ0520000
• WGK Germany：2
• Safety Term：S16;S36/37
• Safety Instruction： S16-S36/37-S61-S45-S53
• Risk Phrases：R11; R20/21/22; R36
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN1648 3/PG 2
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 11-20/21/22-36
• Signal Word：Danger

2,4,5-Trimethylaniline Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments